Cas no 1339896-26-2 (5-Aminopyrazine-2-carbothioamide)

• Product Name: 5-Aminopyrazine-2-carbothioamide
• CAS No: 1339896-26-2
• MF: C₅H₆N₄S
• MW: 154.192938327789
• MDL: MFCD20284312
• CID: 5617912
• PubChem ID: 64273880
• Update Time: 2023-09-07

5-Aminopyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• AKOS013595276
• 5-aminopyrazine-2-carbothioamide
• 1339896-26-2
• EN300-2960805
• 5-Aminopyrazine-2-carbothioamide

• MDL： MFCD20284312
• Inchi： 1S/C5H6N4S/c6-4-2-8-3(1-9-4)5(7)10/h1-2H,(H2,6,9)(H2,7,10)
• InChI Key： POBFGXVSJLDNJH-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC(=CN=1)N)N

Computed Properties

• Exact Mass: 154.03131738g/mol
• Monoisotopic Mass: 154.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110Ų